TC-O 9311

• Molecular Formula: C20H19N3O4
• Molecular Weight: 365.4 g/mol
• InChI: InChI=1S/C20H19N3O4/c1-26-15-10-14(11-16(12-15)27-2)19(24)22-23-20(25)21-18-9-5-7-13-6-3-4-8-17(13)18/h3-12H,1-2H3,(H,22,24)(H2,21,23,25)
• InChIKey: KPTMSQHTGZMEFU-UHFFFAOYSA-N

TC-O 9311: Potency, Selectivity, and Baseline Profile

TC-O 9311 is a synthetic small-molecule agonist of the orphan G protein-coupled receptor GPR139, with a reported molecular weight of 365.38 g/mol and a chemical formula of C20H19N3O4 . The compound is identified by CAS Number 444932-31-4 and exhibits high in vitro purity (≥98% as determined by HPLC) . It is a benzohydrazide derivative designed as a selective tool compound to activate GPR139, a receptor predominantly expressed in the central nervous system and implicated in regulating motor control and metabolic processes [1].

1

GPR139 tool compound

Defined maximal response in calcium mobilization assay using CHO-K1/hGPR139 cells

2

Selectivity-characterized probe

Screened against 90 targets; supports target-engagement and off-target profiling studies

3

SAR reference scaffold

Well-precedented benzohydrazide chemotype with published synthetic routes and SAR trends

• [1] Dvorak, C. A., et al. (2015). Identification and SAR of Glycine Benzamides as Potent Agonists for the GPR139 Receptor. ACS Med. Chem. Lett., 6(9), 1015-1018. View Source

TC-O 9311 Key Differentiators

In-class substitution of GPR139 agonists is not scientifically valid due to profound differences in potency, selectivity, pharmacokinetic properties, and functional efficacy across chemically distinct scaffolds. For instance, while several small-molecule agonists have been developed, their reported EC50 values span over four orders of magnitude, from low nanomolar (e.g., 16 nM for JNJ-63533054) to high micromolar (e.g., 220 μM for L-tryptophan) [1]. Furthermore, critical attributes such as blood-brain barrier penetration, oral bioavailability, and functional selectivity in relevant neuroprotective assays vary dramatically between tool compounds, directly impacting the interpretation of in vivo and in vitro experiments [2]. Therefore, replacing TC-O 9311 with a different GPR139 agonist without rigorous cross-validation introduces substantial experimental variability and may lead to conflicting or non-reproducible findings, undermining the scientific integrity of a study.

Potency mismatch with endogenous ligands

L‑tryptophan and L‑phenylalanine require supraphysiological concentrations; substituting may introduce non‑specific effects and confound assay readouts.

Narrower selectivity coverage in brain‑penetrant comparators

JNJ‑63533054 was profiled against 50 targets versus 90 for TC‑O 9311; smaller panels may miss off‑target liabilities that alter phenotypic interpretation.

CNS exposure divergence

Brain‑penetrant agonists like JNJ‑63533054 activate central GPR139, which can confound experiments designed to isolate peripheral receptor function.

• [1] Pallareti, L., et al. (2023). Pharmacological characterization of novel small molecule agonists and antagonists for the orphan receptor GPR139. European Journal of Pharmacology, 943, 175553. View Source
• [2] Atienza, J., et al. (2019). In vivo Characterization of a Selective, Orally Available, and Brain Penetrant Small Molecule GPR139 Agonist. Frontiers in Pharmacology, 10, 273. View Source

TC-O 9311 Comparative Evidence

Superior Potency vs. L-Tryptophan

TC-O 9311 demonstrates an EC50 of 39 nM in a calcium mobilization assay using CHO-K1 cells stably expressing human GPR139 [1]. This potency is several orders of magnitude greater than that of the putative endogenous agonists L-tryptophan and L-phenylalanine, which exhibit EC50 values of 220 μM and 320 μM, respectively, in the same functional pathway [2]. Additionally, TC-O 9311 displays no activity against a panel of 90 diverse targets, confirming its high receptor selectivity [1].

Potency vs. L‑Trp

Cross‑study comparable

≥ 770‑fold lower EC₅₀

Supports nanomolar assay fit

Avoids millimolar amino acid concentrations; calcium mobilization FLIPR, CHO‑K1/hGPR139

Evidence Dimension	In vitro agonist potency (EC50) and receptor selectivity
Target Compound Data	EC50 = 39 nM; No activity on 90 off-targets
Comparator Or Baseline	L-tryptophan (EC50 = 220 μM); L-phenylalanine (EC50 = 320 μM)
Quantified Difference	>5,600-fold and >8,200-fold higher potency, respectively
Conditions	Calcium mobilization assay in CHO-K1 cells expressing human GPR139

Why This Matters

The vast potency difference makes TC-O 9311 a superior tool for definitive receptor characterization, avoiding the confounding effects of high-concentration endogenous ligand studies.

• [1] Shi, F., et al. (2011). Discovery and SAR of a Series of Agonists at Orphan G Protein-Coupled Receptor 139. ACS Med. Chem. Lett., 2(4), 303-306. View Source
• [2] Isberg, V., et al. (2014). Computer-Aided Discovery of Aromatic l-α-Amino Acids as Agonists of the Orphan G Protein-Coupled Receptor GPR139. J. Chem. Inf. Model., 54(6), 1553-1557. View Source

Off-Target Profiling vs. JNJ-63533054

At a concentration of 1 μM, TC-O 9311 significantly inhibits cell death induced by the neurotoxin 1-methyl-4-phenylpyridinium (MPP+) in primary dopaminergic midbrain neurons [1]. Critically, the same concentration of TC-O 9311 fails to protect against 6-hydroxydopamine (6-OHDA)-induced cell death in the same neuronal model [1]. This functional selectivity for MPP+ toxicity over 6-OHDA toxicity is a distinctive and verifiable pharmacological feature.

Off‑target panel vs. JNJ

Cross‑study comparable

90 targets screened vs. 50

Broader selectivity verification

Reduces unanticipated pharmacology risk in complex experimental systems

Evidence Dimension	Functional neuroprotection against distinct neurotoxins
Target Compound Data	Inhibits MPP+-induced cell death; No inhibition of 6-OHDA-induced cell death
Comparator Or Baseline	6-OHDA treatment as a parallel control condition
Quantified Difference	Differential protection observed at 1 μM compound concentration
Conditions	Primary cultures of dopaminergic midbrain neurons; 1 μM TC-O 9311

Why This Matters

This assay-specific efficacy provides a critical control experiment for researchers investigating GPR139-mediated neuroprotection in Parkinson's disease models, distinguishing TC-O 9311's mechanism from non-selective antioxidant effects.

• [1] Bayer Andersen, K., et al. (2016). Protection of Primary Dopaminergic Midbrain Neurons by GPR139 Agonists Supports Different Mechanisms of MPP+ and Rotenone Toxicity. Front. Cell. Neurosci., 10, 164. View Source

Neuroprotection in MPP⁺ Model

TC-O 9311 exhibits a high solubility of at least 73 mg/mL (199.79 mM) in DMSO, while being insoluble in water and ethanol . This solubility profile is a critical determinant for preparing stock solutions and for the design of in vitro experiments. In comparison, other GPR139 agonists like JNJ-63533054 require specific formulations (e.g., 10% DMSO + 40% PEG300 + 5% Tween-80 + 45% saline) for in vivo administration, highlighting different handling requirements .

MPP⁺ neuroprotection

Head‑to‑head

TC‑O 9311 (1 µM): protection blocked by antagonist

Supports neuroprotection assay response context

Comparators lack published data in primary dopaminergic neuron MPP⁺ model

Evidence Dimension	Solubility in common laboratory solvents
Target Compound Data	DMSO: 73 mg/mL (199.79 mM); Water: Insoluble; Ethanol: Insoluble
Comparator Or Baseline	JNJ-63533054 (requires complex in vivo formulation)
Quantified Difference	TC-O 9311 is >73 mg/mL in DMSO, while JNJ-63533054's simple solubility is not directly reported but it necessitates a multi-component vehicle for in vivo use.
Conditions	Measured at 25°C

Why This Matters

The high and well-defined DMSO solubility of TC-O 9311 simplifies the preparation of concentrated stock solutions for in vitro assays, reducing the risk of precipitation and ensuring consistent dosing in cell culture experiments.

TC-O 9311 Application Scenarios

In Vitro Target Validation & Selectivity Profiling

TC-O 9311 is the preferred tool for confirming GPR139-dependent calcium mobilization in CHO-K1 or HEK293 cells stably expressing the human receptor. Its high potency (EC50 = 39 nM) and selectivity over a panel of 90 off-targets [1] ensure that observed calcium fluxes are specifically attributable to GPR139 activation, not background or cross-reactivity. This makes it an essential positive control in high-throughput screening campaigns for novel GPR139 modulators.

Peripheral GPR139 Pharmacology

TC-O 9311 is uniquely positioned for studies examining the intersection of GPR139 signaling and mitochondrial dysfunction in Parkinson's disease. Its demonstrated ability to protect primary dopaminergic midbrain neurons from MPP+-induced, but not 6-OHDA-induced, cell death [2] provides a powerful, pathway-specific control. This allows researchers to dissect the distinct neuroprotective mechanisms downstream of GPR139 activation, differentiating them from generalized antioxidant or free radical scavenging effects.

Medicinal Chemistry Starting Point

Given its robust and well-characterized EC50 of 39 nM in calcium mobilization assays [1] and its commercial availability as a high-purity research compound , TC-O 9311 serves as an ideal positive control for developing and validating new GPR139 assay formats, including high-content imaging, internalization assays, and orthogonal pathway readouts (e.g., ERK phosphorylation). Its stability and solubility profile (≥73 mg/mL in DMSO) simplifies assay optimization.

Application

Selection Property

Validation Focus

In vitro target validation and selectivity profiling

GPR139 agonist with 90‑target selectivity panel

Calcium mobilization assay fidelity and target‑engagement confirmation

Peripheral GPR139 pharmacology studies

Low brain penetration profile

Peripheral‑restricted exposure review; CNS‑free model interpretation

Medicinal chemistry SAR and lead optimization

Benzohydrazide scaffold with published SAR and synthetic routes

Synthetic tractability and SAR reproducibility

MPP⁺ neuroprotection model studies

Reported neuroprotection response in primary dopaminergic neurons

Dopaminergic neuron endpoint monitoring; antagonist‑reversal confirmation

• [1] Shi, F., et al. (2011). Discovery and SAR of a Series of Agonists at Orphan G Protein-Coupled Receptor 139. ACS Med. Chem. Lett., 2(4), 303-306. View Source
• [2] Bayer Andersen, K., et al. (2016). Protection of Primary Dopaminergic Midbrain Neurons by GPR139 Agonists Supports Different Mechanisms of MPP+ and Rotenone Toxicity. Front. Cell. Neurosci., 10, 164. View Source